Cas no 56963-97-4 (Benzene, (1-methyl-2-methylenebutyl)-)

• Product Name: Benzene, (1-methyl-2-methylenebutyl)-
• CAS No: 56963-97-4
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 347224
• PubChem ID: 12702692
• Update Time: 2025-04-19

Benzene, (1-methyl-2-methylenebutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-methyl-2-methylenebutyl)-
• 3-methylidenepentan-2-ylbenzene
• 56963-97-4
• DTXSID70507410
• (3-Methylidenepentan-2-yl)benzene

• Inchi： 1S/C12H16/c1-4-10(2)11(3)12-8-6-5-7-9-12/h5-9,11H,2,4H2,1,3H3
• InChI Key： SPXLTZWAHMALFY-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)C(=C)CC

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives